Cas no 1805205-68-8 (2-(Chloromethyl)-5-(difluoromethyl)-4-fluoropyridine-3-acetonitrile)

• Product Name: 2-(Chloromethyl)-5-(difluoromethyl)-4-fluoropyridine-3-acetonitrile
• CAS No: 1805205-68-8
• MF: C₉H₆ClF₃N₂
• MW: 234.605551242828
• CID: 4885315
• Update Time: 2025-10-29

2-(Chloromethyl)-5-(difluoromethyl)-4-fluoropyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-(difluoromethyl)-4-fluoropyridine-3-acetonitrile

• Inchi： 1S/C9H6ClF3N2/c10-3-7-5(1-2-14)8(11)6(4-15-7)9(12)13/h4,9H,1,3H2
• InChI Key： KIFCMCQEVZDFLW-UHFFFAOYSA-N
• SMILES： ClCC1C(CC#N)=C(C(C(F)F)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7

Additional information on 2-(Chloromethyl)-5-(difluoromethyl)-4-fluoropyridine-3-acetonitrile

Professional Introduction to 2-(Chloromethyl)-5-(difluoromethyl)-4-fluoropyridine-3-acetonitrile (CAS No. 1805205-68-8)

2-(Chloromethyl)-5-(difluoromethyl)-4-fluoropyridine-3-acetonitrile (CAS No. 1805205-68-8) is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, serves as a valuable intermediate in the synthesis of various biologically active molecules. The presence of multiple fluorine atoms and a chloromethyl group imparts distinct reactivity, making it a versatile building block for drug discovery and material science applications.

The compound's structure consists of a pyridine core substituted with a chloromethyl group at the 2-position, a difluoromethyl group at the 5-position, and a fluorine atom at the 4-position, further enhanced by a cyano group at the 3-position. This arrangement not only contributes to its chemical diversity but also opens up numerous possibilities for functionalization and derivatization. The chloromethyl moiety, in particular, is known for its ability to participate in nucleophilic addition reactions, while the difluoromethyl group introduces electron-withdrawing effects that can modulate the electronic properties of the molecule.

In recent years, there has been a growing interest in fluorinated pyridines due to their potential applications in medicinal chemistry. Fluorine atoms are frequently incorporated into pharmaceuticals because they can enhance metabolic stability, improve binding affinity to biological targets, and influence pharmacokinetic properties. The compound in question exemplifies these advantages, as demonstrated by several cutting-edge studies that have explored its utility in developing novel therapeutic agents.

One notable area of research involves the use of 2-(chloromethyl)-5-(difluoromethyl)-4-fluoropyridine-3-acetonitrile as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By leveraging the reactivity of the chloromethyl group, researchers have been able to design molecules that selectively inhibit specific kinases, thereby offering promising avenues for targeted therapy. For instance, studies have shown that derivatives of this compound exhibit potent activity against tyrosine kinases, which are key targets in oncology research.

The incorporation of difluoromethyl groups has also been investigated for its impact on drug efficacy and resistance profiles. Difluoromethylation is known to improve lipophilicity and metabolic stability, which are critical factors for drug development. A recent study published in a leading pharmaceutical journal highlighted the synthesis of several pyridine-based kinase inhibitors using this compound as a key intermediate. The results demonstrated that these derivatives not only showed high binding affinity to their target enzymes but also exhibited improved pharmacokinetic properties compared to their non-fluorinated counterparts.

Furthermore, the cyano group at the 3-position of the pyridine ring adds another layer of functionality to this compound. The cyano moiety can participate in various chemical transformations, such as reduction to an amine or hydrolysis to a carboxylic acid, providing flexibility in molecular design. This feature has been exploited in designing molecules with enhanced solubility or bioavailability, which are essential for clinical applications.

The synthetic pathways involving 2-(chloromethyl)-5-(difluoromethyl)-4-fluoropyridine-3-acetonitrile have also been optimized for scalability and efficiency. Researchers have developed streamlined protocols that allow for the rapid preparation of complex derivatives under mild conditions. These advancements have not only facilitated academic research but also hold promise for industrial applications in drug manufacturing. The ability to produce high-purity intermediates in large quantities is crucial for ensuring the cost-effectiveness and reproducibility of pharmaceutical processes.

The growing body of evidence supporting the utility of this compound underscores its significance in modern chemical biology and drug discovery. As our understanding of molecular interactions continues to evolve, compounds like 2-(chloromethyl)-5-(difluoromethyl)-4-fluoropyridine-3-acetonitrile will remain indispensable tools for developing innovative therapeutic strategies. The ongoing exploration of its derivatives and synthetic applications promises to yield further breakthroughs in medicine and related fields.